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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known derivatives of the

prodigiosin compound, a tripyrrole red pigment with significant therapeutic potential. This

document collates quantitative data on their biological activities, details key experimental

methodologies, and visualizes associated signaling pathways to serve as a valuable resource

for ongoing research and drug development efforts.

Introduction to Prodigiosin and Its Derivatives
Prodigiosin and its analogs, collectively known as prodiginines, are a family of secondary

metabolites produced by various bacteria, including Serratia marcescens and Streptomyces

species.[1][2] These compounds are characterized by a common tripyrrole skeleton and have

garnered considerable interest due to their diverse biological activities, including anticancer,

immunosuppressive, and antimicrobial properties.[2][3]

The family of prodiginines can be broadly classified into linear and cyclic derivatives.[3] Notable

derivatives include:
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Cycloprodigiosin: A cyclic analog with reported immunosuppressive and anticancer

activities.

Undecylprodigiosin: A linear analog with potent antibacterial and anticancer effects.

Metacycloprodigiosin: A cyclic derivative with demonstrated biological activities.

2-(p-hydroxybenzyl)prodigiosin: A derivative with a distinct substitution on the A-ring of the

prodiginine core.

Streptorubin B: Another cyclic derivative belonging to the prodiginine family.

Synthetic and Mutasynthesized Derivatives: Including brominated prodigiosins and a

variety of analogs generated through genetic engineering and synthetic chemistry, offering a

platform for structure-activity relationship (SAR) studies.[3][4]

Quantitative Biological Activity of Prodigiosin
Derivatives
The therapeutic potential of prodigiosin derivatives is underscored by their potent biological

activities. The following tables summarize the available quantitative data on their anticancer

and antimicrobial efficacy.

Anticancer Activity (IC₅₀ Values)
The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function. The tables below present the IC₅₀ values

of prodigiosin and its derivatives against various cancer cell lines.

Table 1: Anticancer Activity of Prodigiosin and its Brominated Derivatives
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Compound Cell Line Cell Type IC₅₀ (µg/mL) Reference

Prodigiosin (PG) MRC-5
Normal Lung

Fibroblast
1.20 ± 0.04 [3]

A549 Lung Carcinoma 1.30 ± 0.09 [3]

A375 Melanoma 1.25 ± 0.07 [3]

MDA-MB-231
Breast

Adenocarcinoma
0.62 ± 0.03 [3]

HCT116 Colon Carcinoma 0.70 ± 0.05 [3]

Monobrominated

Prodigiosin (PG-

Br)

MRC-5
Normal Lung

Fibroblast
5.50 ± 0.02 [3]

A549 Lung Carcinoma 6.50 ± 0.04 [3]

A375 Melanoma 7.50 ± 0.06 [3]

MDA-MB-231
Breast

Adenocarcinoma
4.80 ± 0.03 [3]

HCT116 Colon Carcinoma 6.20 ± 0.05 [3]

Dibrominated

Prodigiosin (PG-

Br₂)

MRC-5
Normal Lung

Fibroblast
10.00 ± 0.09 [3]

A549 Lung Carcinoma 17.00 ± 0.08 [3]

A375 Melanoma 15.50 ± 0.07 [3]

MDA-MB-231
Breast

Adenocarcinoma
12.00 ± 0.06 [3]

HCT116 Colon Carcinoma 13.50 ± 0.09 [3]

Table 2: Anticancer Activity of Other Prodigiosin Derivatives
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Compound Cell Line Cell Type IC₅₀ (µg/mL) Reference

Prodigiosin NCI-H292

Human

Mucoepidermoid

Carcinoma

3.6 [5]

HEp-2

Human

Laryngeal

Carcinoma

3.4 [5]

MCF-7
Human Breast

Adenocarcinoma
5.1 [5]

HL-60

Human

Promyelocytic

Leukemia

1.9 [5]

HepG2

Human

Hepatocellular

Carcinoma

8.75 [6]

H460
Human Lung

Cancer
7.7 [6]

MCF-7
Human Breast

Adenocarcinoma
<2 [6]

A549
Human Lung

Carcinoma
50 [6]

HL-60

Human

Promyelocytic

Leukemia

50 [6]

MCF-7
Human Breast

Adenocarcinoma
50 [6]

Undecylprodigios

in
BT-20

Breast

Carcinoma
~2.5 µM

MCF-7
Breast

Carcinoma
~2.5 µM
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MDA-MB-231
Breast

Carcinoma
~2.5 µM

T47D
Breast

Carcinoma
~2.5 µM

MCF-10A
Non-malignant

Breast Epithelial
>10 µM

Antimicrobial Activity (MIC Values)
The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial

agent that will inhibit the visible growth of a microorganism after overnight incubation.

Table 3: Antimicrobial Activity of Prodigiosin and its Derivatives
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Compound Microorganism MIC (µg/mL) Reference

Prodigiosin
Escherichia coli NCIM

2065
15.9 (μM) [7]

Klebsiella

pneumoniae NCIM

2706

22.6 (μM) [7]

Pseudomonas

aeruginosa NCIM

2036

46.1 (μM) [7]

Bacillus subtilis NCIM

2545
43 (μM) [7]

MRSA ATCC 43300 73.6 (μM) [7]

Pseudomonas

aeruginosa MG
8 [8]

Staphylococcus

aureus
4 [8]

Chromobacterium

violaceum
16 [8]

Staphylococcus

aureus
3

Bacillus subtilis 5

Bacillus cereus 4

Experimental Protocols
This section provides detailed methodologies for key experiments related to the extraction,

synthesis, and biological evaluation of prodigiosin and its derivatives.

Extraction and Purification of Prodigiosin from Serratia
marcescens
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This protocol describes a general method for the extraction and purification of prodigiosin.

Materials:

Serratia marcescens culture

Luria-Bertani (LB) agar and broth

Acidified methanol (e.g., with 0.5 M HCl)

Centrifuge and centrifuge tubes

Rotary evaporator

Silica gel for column chromatography

Solvent system for chromatography (e.g., chloroform:methanol:acetone 4:2:3 v/v)[5]

Thin-layer chromatography (TLC) plates

Procedure:

Cultivation: Inoculate a single colony of Serratia marcescens into LB broth and incubate at

28-30°C for 48-72 hours until a deep red color develops.[9]

Cell Harvesting: Centrifuge the culture broth at 8000 x g for 20 minutes to pellet the bacterial

cells.[10]

Extraction: Resuspend the cell pellet in acidified methanol and incubate at room temperature

with shaking for 1-2 hours to extract the pigment.[9]

Cell Debris Removal: Centrifuge the mixture at 8000 x g for 20 minutes to remove cell

debris. Collect the red supernatant.[10]

Solvent Evaporation: Concentrate the supernatant using a rotary evaporator to obtain the

crude prodigiosin extract.[10]

Purification by Column Chromatography:
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Prepare a silica gel column equilibrated with the chosen solvent system.

Dissolve the crude extract in a minimal amount of the solvent system and load it onto the

column.

Elute the column with the solvent system, collecting the red-colored fractions.[5]

Monitor the fractions by TLC to identify and pool the pure prodigiosin fractions.

Final Concentration: Evaporate the solvent from the pooled pure fractions to obtain purified

prodigiosin.

Synthesis of Brominated Prodigiosin Derivatives
This protocol outlines a method for the synthesis of mono- and di-brominated prodigiosin
derivatives.[3]

Materials:

Purified Prodigiosin (PG)

N-Bromosuccinimide (NBS)

Dichloromethane (DCM) as solvent

Stirring apparatus

Reaction vessel protected from light

Procedure for Monobromination (PG-Br):

Dissolve purified prodigiosin in DCM in a reaction vessel.

Add 1.1 equivalents of NBS to the solution while stirring at room temperature.

Monitor the reaction progress by TLC.

Upon completion, quench the reaction and purify the product using column chromatography

to yield the monobrominated derivative.
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Procedure for Dibromination (PG-Br₂):

Dissolve purified prodigiosin in DCM.

Add 2.2 equivalents of NBS to the solution and stir at room temperature.

Follow the reaction progress using TLC.

After the reaction is complete, work up the reaction mixture and purify the dibrominated

product by column chromatography.

Mutasynthesis of Prodigiosin Derivatives in
Pseudomonas putida
This protocol provides a general workflow for the generation of novel prodigiosin derivatives

using a mutasynthesis approach in a genetically engineered Pseudomonas putida strain.[4]

Workflow:

Strain Engineering: Genetically modify a Pseudomonas putida strain to block the

biosynthesis of one of the prodigiosin precursors, for example, 2-methyl-3-amyl-pyrrole

(MAP), by deleting a key gene in its biosynthetic pathway (e.g., pigD). This engineered strain

will accumulate the other precursor, 4-methoxy-2,2′-bipyrrole-5-carbaldehyde (MBC).

Precursor Synthesis: Chemically synthesize a library of analogs of the blocked precursor

(e.g., various substituted monopyrroles).

Feeding Experiment:

Culture the engineered P. putida strain in a suitable medium.

Induce the expression of the remaining prodigiosin biosynthesis genes.

Feed the synthetic precursor analogs to the culture.

Condensation and Production: The endogenous enzymes of the host strain, particularly the

condensing enzyme PigC, will utilize the synthetic precursor and the endogenously produced

MBC to synthesize novel prodigiosin derivatives.
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Extraction and Purification: Extract the prodiginine products from the culture and purify them

using standard chromatographic techniques.

Structure Elucidation and Biological Testing: Characterize the structure of the novel

derivatives using spectroscopic methods (e.g., MS, NMR) and evaluate their biological

activities.

Cytotoxicity Assay (MTT Assay)
This protocol describes a common method for assessing the cytotoxic effects of prodigiosin
derivatives on cancer cell lines.

Materials:

Cancer cell lines of interest

Complete cell culture medium

96-well plates

Prodigiosin derivatives dissolved in a suitable solvent (e.g., DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

Microplate reader

Procedure:

Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow

them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of the prodigiosin derivative for a

specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (solvent only).

MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4

hours at 37°C.
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Formazan Solubilization: Remove the medium and add the solubilization buffer to dissolve

the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value by plotting the cell viability against the compound concentration.

Antimicrobial Susceptibility Testing (Broth
Microdilution)
This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of

prodigiosin derivatives.[8]

Materials:

Bacterial or fungal strains of interest

Mueller-Hinton Broth (MHB) or other suitable growth medium

96-well microtiter plates

Prodigiosin derivatives dissolved in a suitable solvent

Bacterial/fungal inoculum standardized to 0.5 McFarland turbidity

Procedure:

Serial Dilution: Prepare a two-fold serial dilution of the prodigiosin derivative in the

microtiter plate using the appropriate broth.

Inoculation: Add a standardized inoculum of the test microorganism to each well. Include a

positive control (microorganism in broth without compound) and a negative control (broth

only).

Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C

for most bacteria) for 18-24 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.benchchem.com/product/b15542268/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-derivatives-of-the-prodigiosin-compound
https://pmc.ncbi.nlm.nih.gov/articles/PMC7499092/
https://www.benchchem.com/product/b15542268/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-derivatives-of-the-prodigiosin-compound
https://www.benchchem.com/product/b15542268/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-derivatives-of-the-prodigiosin-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MIC Determination: The MIC is the lowest concentration of the compound at which no visible

growth of the microorganism is observed.

Signaling Pathways and Mechanisms of Action
Prodigiosin and its derivatives exert their biological effects through the modulation of multiple

cellular signaling pathways, primarily leading to apoptosis and autophagy.

Apoptosis Induction
Prodigiosin is a potent inducer of apoptosis in various cancer cells. The underlying

mechanisms involve both intrinsic and extrinsic pathways.

Intrinsic (Mitochondrial) Pathway: Prodigiosin can disrupt the balance of pro-apoptotic (e.g.,

Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Mcl-1) proteins, leading to mitochondrial outer

membrane permeabilization (MOMP). This results in the release of cytochrome c and other

pro-apoptotic factors into the cytosol, activating the caspase cascade (caspase-9 and

caspase-3) and executing apoptosis.

Extrinsic (Death Receptor) Pathway: Some studies suggest that prodigiosin can also

activate the extrinsic pathway, although the intrinsic pathway is generally considered the

primary mechanism.

Other Mechanisms: Prodigiosin-induced apoptosis is also associated with the generation of

reactive oxygen species (ROS), DNA damage, and cell cycle arrest.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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